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Compound of Interest

Compound Name: Glycyllysine

Cat. No.: B1671924 Get Quote

An In-depth Technical Guide to Glycyl-L-lysine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycyl-L-lysine is a dipeptide composed of the amino acids glycine and L-lysine. While its

constituent amino acids are fundamental to numerous biological processes, the dipeptide itself

remains a subject of nascent research interest. This technical guide provides a comprehensive

overview of the available information on Glycyl-L-lysine, including its chemical properties,

synthesis, purification, and analysis. It also explores the potential biological significance of this

dipeptide, drawing insights from the known functions of its components and related peptides.

This document aims to serve as a foundational resource for researchers and professionals in

drug development and life sciences who are interested in the chemistry and potential

applications of Glycyl-L-lysine.

Core Data Presentation
This section summarizes the fundamental chemical and physical properties of Glycyl-L-lysine.
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Property Value

CAS Number 997-62-6

Molecular Formula C₈H₁₇N₃O₃

Molecular Weight 203.24 g/mol

IUPAC Name
(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoic

acid

Canonical SMILES C(CCN)C--INVALID-LINK--NC(=O)CN

Appearance White to off-white solid

Solubility Soluble in water

Synthesis of Glycyl-L-lysine
The synthesis of Glycyl-L-lysine can be achieved through standard peptide synthesis

methodologies, primarily solution-phase and solid-phase peptide synthesis (SPPS).

Solution-Phase Synthesis
Solution-phase synthesis involves the coupling of protected amino acid derivatives in a suitable

solvent, followed by deprotection to yield the final dipeptide.

Experimental Protocol:

Protection of Amino Acids:

Protect the amino group of glycine, for instance, with a tert-butyloxycarbonyl (Boc) group

to form Boc-Gly-OH.

Protect the carboxyl group of L-lysine by esterification, for example, to form H-Lys-OMe.

The ε-amino group of lysine must also be protected, typically with a group orthogonal to

the α-amino protecting group, such as benzyloxycarbonyl (Z), to form H-Lys(Z)-OMe.

Peptide Coupling:
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Activate the carboxyl group of Boc-Gly-OH using a coupling agent such as

dicyclohexylcarbodiimide (DCC) or (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium

hexafluorophosphate (BOP).

React the activated Boc-Gly-OH with H-Lys(Z)-OMe in an appropriate solvent (e.g.,

dichloromethane or dimethylformamide) to form the protected dipeptide, Boc-Gly-Lys(Z)-

OMe.

Deprotection:

Remove the Boc group using an acid such as trifluoroacetic acid (TFA).

Saponify the methyl ester to yield the free carboxyl group.

Remove the Z group by hydrogenolysis to yield Glycyl-L-lysine.

Purification:

Purify the crude product by recrystallization or chromatography.
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Diagram 1: Solution-Phase Synthesis Workflow for Glycyl-L-lysine.

Solid-Phase Peptide Synthesis (SPPS)
SPPS offers a more streamlined approach where the peptide is assembled on a solid resin

support.
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Experimental Protocol:

Resin Preparation: Start with a pre-loaded resin, such as Fmoc-L-Lys(Boc)-Wang resin.

Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from

the α-amino group of lysine using a solution of piperidine in DMF.

Amino Acid Coupling: Activate the carboxyl group of Fmoc-Gly-OH and couple it to the free

amino group on the resin-bound lysine.

Final Deprotection and Cleavage: Remove the Fmoc group from glycine. Cleave the

dipeptide from the resin and remove the Boc protecting group from the lysine side chain

simultaneously using a strong acid cocktail, typically containing trifluoroacetic acid (TFA).

Purification: Precipitate the crude peptide in cold diethyl ether and purify by chromatography.
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Diagram 2: Solid-Phase Peptide Synthesis Workflow for Glycyl-L-lysine.

Purification and Analysis
Purification by Chromatography

Ion-Exchange Chromatography: This technique separates molecules based on their net

charge. Glycyl-L-lysine, being a basic dipeptide, can be purified using a cation-exchange

resin. The peptide is loaded onto the column at a specific pH where it carries a net positive

charge and is then eluted by increasing the salt concentration or pH of the buffer.
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Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC is a high-

resolution technique for purifying peptides. The separation is based on the hydrophobicity of

the molecules. A C18 column is commonly used, and the peptide is eluted with a gradient of

an organic solvent (e.g., acetonitrile) in water, typically with an ion-pairing agent like TFA.

Analytical Characterization
Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular

weight of the synthesized Glycyl-L-lysine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for the structural elucidation of the dipeptide, confirming the presence of both

glycine and lysine residues and the peptide bond linkage.

Biological Significance and Potential Applications
The biological role of Glycyl-L-lysine is not yet well-defined. However, insights can be drawn

from the functions of its constituent amino acids and the transport mechanisms of small

peptides.

Cellular Uptake and Metabolism
Small peptides like Glycyl-L-lysine are primarily absorbed in the intestine through the peptide

transporter 1 (PepT1). However, studies have shown that PepT1 has a very low affinity for Gly-

Lys.[1] Once inside the cell, dipeptides are typically hydrolyzed by cytosolic peptidases into

their constituent amino acids, glycine and L-lysine, which then enter their respective metabolic

pathways.
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Diagram 3: Hypothetical Cellular Fate of Glycyl-L-lysine.

Potential Bioactivities
Nutritional Supplement: Glycyl-L-lysine could serve as a readily absorbable source of glycine

and the essential amino acid lysine.

Drug Delivery: The dipeptide structure could be explored as a carrier for drug molecules,

potentially utilizing peptide transporters for targeted delivery.

Research Tool: As a simple dipeptide, Glycyl-L-lysine can be used in studies of peptide

transport, metabolism, and protein chemistry.

Conclusion
Glycyl-L-lysine is a fundamental dipeptide with well-established methods for its chemical

synthesis and analysis. While its specific biological functions are yet to be extensively

investigated, its composition of two crucial amino acids suggests its potential importance in

nutrition and metabolism. Further research is warranted to elucidate the specific roles of Glycyl-

L-lysine in cellular processes and to explore its potential applications in the fields of medicine

and biotechnology. This guide provides a solid foundation for researchers to embark on such

investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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